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Compound of Interest

Compound Name: NocII

Cat. No.: B561544 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and

Compliant Disposal of NocII

This document provides essential safety and logistical information for the proper disposal of

NocII, a non-hazardous orphan neuropeptide. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Summary of Key Safety Information
While NocII is not classified as a hazardous substance according to EC Directives, proper

laboratory hygiene and safety protocols should always be followed. The chemical, physical,

and toxicological properties of NocII have not been fully investigated.
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Property Data Source

CAS Number 188119-47-3

Molecular Formula C92H141N23O28S2

Molecular Weight 2081.4

Appearance Lyophilized solid N/A

Solubility Soluble in water N/A

Hazards

Not classified as hazardous.

May cause irritation to the

throat, skin, and eyes upon

contact.

Experimental Protocols: Step-by-Step Disposal
Procedure
This procedure outlines the recommended steps for the safe disposal of NocII and associated

materials.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.

2. Handling Unused NocII (Solid):

If disposing of the pure, unused lyophilized peptide, ensure it is in a clearly labeled, sealed

container.

Treat as chemical waste. Do not dispose of in regular trash.

3. Handling NocII Solutions:

As NocII is soluble in water, aqueous solutions containing NocII should be collected in a

designated, labeled waste container.
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Do not pour NocII solutions down the drain unless permitted by local regulations and

institutional guidelines for non-hazardous waste. It is best practice to collect all chemical

waste, regardless of hazard classification.

4. Decontamination of Labware:

Glassware: Immerse contaminated glassware in a suitable laboratory detergent and wash

thoroughly. Rinse with copious amounts of water.

Plasticware: Dispose of contaminated single-use plasticware (e.g., pipette tips, tubes) in a

designated chemical waste container. Do not place in regular trash or biohazardous waste

unless it has come into contact with biological agents.

5. Spill Cleanup:

In the event of a spill, avoid generating dust if the material is in solid form.

For solid spills, gently cover with an absorbent material, such as vermiculite or sand.

For liquid spills, absorb with a spill pillow or other suitable absorbent material.

Carefully sweep or wipe up the absorbed material and place it into a sealed, labeled

container for chemical waste disposal.

Clean the spill area with soap and water.

6. Waste Container Management:

Use a dedicated, leak-proof, and clearly labeled container for all NocII waste. The label

should include "NocII Waste" and the date.

Store the waste container in a designated satellite accumulation area for chemical waste.

Do not mix NocII waste with other incompatible waste streams.

7. Final Disposal:
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Arrange for the disposal of the NocII waste through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for chemical waste disposal.
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Caption: Workflow for the safe collection and disposal of NocII waste.

To cite this document: BenchChem. [Proper Disposal Procedures for NocII]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b561544#nocii-
proper-disposal-procedures]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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